Cas no 1448053-88-0 (2-methoxy-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide)

• Product Name: 2-methoxy-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide
• CAS No: 1448053-88-0
• MF: C₁₉H₂₀N₂O₃S₂
• MW: 388.503702163696
• CID: 5895095
• PubChem ID: 71795511
• Update Time: 2025-05-24

2-methoxy-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide
• 1448053-88-0
• AKOS024546340
• 2-methoxy-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)benzenesulfonamide
• CCG-309725
• F6261-2100
• 2-methoxy-N-{[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl}benzene-1-sulfonamide
• 2-methoxy-N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]benzenesulfonamide

• Inchi： 1S/C19H20N2O3S2/c1-13-8-4-5-9-15(13)19-21-14(2)17(25-19)12-20-26(22,23)18-11-7-6-10-16(18)24-3/h4-11,20H,12H2,1-3H3
• InChI Key： NSELFPYJUYDEJR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1OC)(NCC1=C(C)N=C(C2C=CC=CC=2C)S1)(=O)=O

Computed Properties

• Exact Mass: 388.09153485g/mol
• Monoisotopic Mass: 388.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-methoxy-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide

Introduction to 2-Methoxy-N-{4-Methyl-2-(2-Methylphenyl)-1,3-Thiazol-5-Ylmethyl}Benzene-1-Sulfonamide (CAS No. 1448053-88-0)

2-Methoxy-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide (CAS No. 1448053-88-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 2-methoxy-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide is characterized by a thiazole ring system substituted with a benzene sulfonamide moiety and a methoxy group. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it a valuable candidate for various pharmaceutical applications.

Recent research has focused on the synthesis and biological evaluation of thiazole derivatives, including 2-methoxy-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-methoxy-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway.

The pharmacokinetic profile of 2-methoxy-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide has been studied in detail to understand its bioavailability and metabolism. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which supports its potential use in oral formulations for therapeutic applications.

Safety and toxicity studies have also been conducted to evaluate the potential side effects of 2-methoxy-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide. These studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of 2-methoxy-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide involves several steps, including the formation of the thiazole ring and the subsequent functionalization with the benzene sulfonamide moiety. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production.

In conclusion, 2-methoxy-N-{4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-ylmethyl}benzene-1-sulfonamide (CAS No. 1448053-88-0) is a promising compound with significant potential in the treatment of inflammatory diseases and cancer. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for its development as a novel therapeutic agent.